Cas no 1694977-50-8 (7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1694977-50-8
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6378169
• PubChem ID: 136838883
• Update Time: 2025-10-28

7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• Pyrazolo[1,5-a]pyrimidine, 7-cyclopropyl-2-ethyl-4,5,6,7-tetrahydro-
• 1694977-50-8
• EN300-1118375
• 7-Cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C11H17N3/c1-2-9-7-11-12-6-5-10(8-3-4-8)14(11)13-9/h7-8,10,12H,2-6H2,1H3
• InChI Key： UNSIXIKQRGBCNK-UHFFFAOYSA-N
• SMILES： C12=CC(CC)=NN1C(C1CC1)CCN2

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 349.2±21.0 °C(Predicted)
• pka: 4.91±0.40(Predicted)

Additional information on 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1694977-50-8)

7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1694977-50-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This bicyclic scaffold, consisting of a pyrazolo[1,5-a]pyrimidine core appended with cyclopropyl and ethyl substituents, presents an intriguing opportunity for medicinal chemists to explore novel pharmacophores. The compound’s molecular structure not only contributes to its distinct chemical properties but also influences its interactions with biological targets, making it a promising candidate for further investigation in drug discovery programs.

The pyrazolo[1,5-a]pyrimidine moiety is a well-documented pharmacophore in medicinal chemistry, known for its presence in various bioactive molecules. This scaffold is frequently encountered in kinase inhibitors, antiviral agents, and other therapeutic compounds. The incorporation of the cyclopropyl group at the 7-position and the ethyl group at the 2-position in 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine introduces steric and electronic modifications that can fine-tune the compound’s binding affinity and selectivity. Such structural features are often exploited to enhance potency while minimizing off-target effects.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. These methodologies allow researchers to predict potential biological activities with high accuracy before conducting expensive wet-lab experiments. The compound’s structural similarity to known bioactive molecules suggests that it may exhibit inhibitory effects on various enzymes and receptors. For instance, derivatives of pyrazolo[1,5-a]pyrimidine have been reported to interact with protein kinases, which are critical targets in oncology and inflammatory diseases.

The cyclopropyl substituent is particularly noteworthy due to its rigid three-membered ring structure. This feature can enhance binding interactions by promoting optimal orientation of the molecule within the active site of a target protein. Additionally, the electronic properties of the cyclopropyl group can influence the compound’s reactivity and stability. The ethyl group at the 2-position further modulates these properties by introducing additional van der Waals interactions and electronic effects. These subtle modifications can significantly impact the compound’s overall pharmacokinetic profile.

In light of these structural features, researchers have been keenly interested in exploring the potential therapeutic applications of 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. Preclinical studies have begun to uncover its potential as an inhibitor of certain enzymes implicated in metabolic disorders and cancer. The compound’s ability to modulate enzyme activity may lead to novel therapeutic strategies for these conditions. Furthermore, its structural versatility allows for further derivatization to optimize potency and selectivity.

The synthesis of 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine presents both challenges and opportunities for synthetic chemists. The construction of the pyrazolo[1,5-a]pyrimidine core requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl and ethyl groups further complicates the synthesis but also offers a pathway to generate structurally diverse analogs. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The pharmacological evaluation of 7-cyclopropyl-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is ongoing but has already revealed promising results. In vitro assays have demonstrated its ability to inhibit certain kinases with high specificity. These findings are particularly exciting given the critical role that kinases play in cellular signaling pathways associated with various diseases. Additionally， preliminary toxicology studies suggest that the compound is well-tolerated at relevant doses.

The future prospects for 7-cyclopropyl-2-ethyl-4H,,5-H,,6-H,,7-H-pyrazolo[1,,5-a]pyrimidine are bright as research continues to uncover new biological activities and optimize its pharmacological properties。 Collaborative efforts between computational chemists， synthetic organic chemists， and biologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent。 As our understanding of disease mechanisms evolves， so too will our ability to design molecules like CAS No1694977508 that target these processes with precision。